Cas no 2248407-32-9 (5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde)

• Product Name: 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde
• CAS No: 2248407-32-9
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• CID: 5463903
• Update Time: 2025-10-29

5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde
• Z3444450918
• 5-bromo-4-chloro-6-methylpyridine-3-carbaldehyd e

• Inchi： 1S/C7H5BrClNO/c1-4-6(8)7(9)5(3-11)2-10-4/h2-3H,1H3
• InChI Key： ZSVCMVUTIHKEMA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C=O)=CN=C1C)Cl

Computed Properties

• Exact Mass: 232.92430 g/mol
• Monoisotopic Mass: 232.92430 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30
• Molecular Weight: 234.48

Additional information on 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde

5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde (CAS 2248407-32-9): A Versatile Building Block in Modern Organic Synthesis

The 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde (CAS 2248407-32-9) represents a highly valuable heterocyclic aldehyde compound that has gained significant attention in pharmaceutical and agrochemical research. This halogenated pyridine derivative serves as a crucial intermediate in the synthesis of numerous biologically active molecules, offering researchers a versatile scaffold for drug discovery and material science applications.

With its distinctive bromo-chloro-methyl substitution pattern, this compound provides multiple reactive sites for selective functionalization. The aldehyde group at position 3 offers particular synthetic utility, enabling condensation reactions, nucleophilic additions, and reductive amination processes that are fundamental to modern medicinal chemistry. Researchers frequently search for "5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde synthesis" and "CAS 2248407-32-9 applications" as they explore its potential in developing novel therapeutic agents.

The growing interest in pyridine-based pharmaceuticals has significantly increased demand for specialized intermediates like 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde. Recent publications highlight its use in developing kinase inhibitors, antimicrobial agents, and materials for organic electronics. The compound's electron-withdrawing halogen substituents make it particularly valuable in designing molecules with enhanced binding affinity and metabolic stability.

From a synthetic chemistry perspective, the bromo and chloro substituents at positions 5 and 4 respectively enable selective cross-coupling reactions, while the methyl group at position 6 contributes to steric effects that can influence reaction pathways. These features make CAS 2248407-32-9 a preferred choice for researchers working on structure-activity relationship studies and molecular diversification strategies.

Quality control of 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with high purity levels (>97%), suitable for most research applications. Proper storage conditions (typically 2-8°C in airtight containers) ensure stability and prevent degradation of the sensitive aldehyde functionality.

The pharmaceutical industry has shown particular interest in this compound for developing next-generation small molecule therapeutics. Its structural features align well with current drug design paradigms that emphasize fragment-based drug discovery and molecular hybridization approaches. Many researchers specifically look for "5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde supplier" or "CAS 2248407-32-9 price" when sourcing this important building block.

Beyond medicinal chemistry, 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde finds applications in material science, particularly in the development of organic semiconductors and coordination complexes. The electron-deficient nature of the pyridine ring, combined with the halogen substituents, makes it suitable for creating novel materials with specific electronic properties. This dual applicability contributes to its growing importance in both life sciences and advanced materials research.

Recent advances in green chemistry have also explored more sustainable synthetic routes to halogenated pyridine aldehydes like CAS 2248407-32-9. Environmentally conscious researchers often search for "eco-friendly synthesis of 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde" as they seek to minimize the ecological impact of their synthetic protocols while maintaining high yields and purity.

The global market for specialty pyridine derivatives continues to expand, with 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde maintaining a stable position as a research chemical. Its unique combination of reactivity and stability makes it particularly valuable for academic and industrial laboratories focused on hit-to-lead optimization and molecular scaffold development in drug discovery programs.

As research into targeted therapies and precision medicine advances, the demand for sophisticated building blocks like 5-Bromo-4-chloro-6-methylpyridine-3-carbaldehyde is expected to grow. The compound's ability to serve as a precursor for various biologically active pyridine derivatives ensures its continued relevance in cutting-edge pharmaceutical research and development.